Cas no 146530-14-5 (1-(1-Phenylethyl)pyrrolidin-2-one)

• Product Name: 1-(1-Phenylethyl)pyrrolidin-2-one
• CAS No: 146530-14-5
• MF: C₁₂H₁₅NO
• MW: 189.253603219986
• CID: 2778140
• Update Time: 2023-08-07

1-(1-Phenylethyl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(1-phenylethyl)pyrrolidin-2-one
• 2-Pyrrolidinone, 1-(1-phenylethyl)-
• 1-Phenylethyl-2-pyrrolidone
• 1-(alpha-Methylbenzyl)pyrrolidine-2-one
• 1-(1-Phenylethyl)pyrrolidin-2-one

• Inchi： 1S/C12H15NO/c1-10(11-6-3-2-4-7-11)13-9-5-8-12(13)14/h2-4,6-7,10H,5,8-9H2,1H3
• InChI Key： NEGMKRHJNDHTOS-UHFFFAOYSA-N
• SMILES： O=C1CCCN1C(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 189.115
• Monoisotopic Mass: 189.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 189.25
• XLogP3: 1.7
• Topological Polar Surface Area: 20.3